Cas no 1855907-10-6 (4-amino-1-isopropyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-amino-1-isopropyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1855907-10-6
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• CID: 5172403
• PubChem ID: 126964329
• Update Time: 2025-10-28

4-amino-1-isopropyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-isopropyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C7H11N3O2.ClH/c1-4(2)10-6(7(11)12)5(8)3-9-10;/h3-4H,8H2,1-2H3,(H,11,12);1H
• InChI Key： MTGJFNJMLDGWOT-UHFFFAOYSA-N
• SMILES： C(N1N=CC(N)=C1C(=O)O)(C)C.Cl

Additional information on 4-amino-1-isopropyl-1H-pyrazole-5-carboxylic acid

Recent Advances in the Application of 4-amino-1-isopropyl-1H-pyrazole-5-carboxylic acid (CAS: 1855907-10-6) in Chemical Biology and Pharmaceutical Research

The compound 4-amino-1-isopropyl-1H-pyrazole-5-carboxylic acid (CAS: 1855907-10-6) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This pyrazole derivative has garnered significant attention due to its unique structural features, which allow for versatile modifications and interactions with biological targets. Recent studies have highlighted its potential in drug discovery, with a focus on optimizing its pharmacokinetic properties and enhancing target specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-amino-1-isopropyl-1H-pyrazole-5-carboxylic acid as a scaffold for designing selective JAK2 inhibitors. The study demonstrated that modifications at the isopropyl and carboxylic acid groups significantly influenced the compound's binding affinity and selectivity. Molecular docking simulations revealed that the pyrazole core interacts with key residues in the JAK2 ATP-binding pocket, suggesting its potential as a lead compound for treating myeloproliferative disorders.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized as a building block for developing covalent inhibitors targeting SARS-CoV-2 main protease (M^pro). The researchers synthesized a series of derivatives by conjugating the pyrazole core with electrophilic warheads, resulting in compounds with nanomolar inhibitory activity. The study emphasized the role of the carboxylic acid moiety in facilitating hydrogen bonding with the protease active site, thereby enhancing inhibitory potency.

Beyond its role in drug discovery, 4-amino-1-isopropyl-1H-pyrazole-5-carboxylic acid has also been investigated for its utility in chemical biology tools. A recent Nature Communications paper (2024) described its incorporation into activity-based probes for profiling kinase activity in live cells. The probes exhibited high cell permeability and selectivity, enabling real-time monitoring of kinase signaling pathways. This advancement opens new avenues for studying kinase-related diseases and screening potential therapeutics.

Despite these promising developments, challenges remain in optimizing the compound's metabolic stability and reducing off-target effects. Ongoing research aims to address these limitations through structural refinements and formulation strategies. For instance, a 2024 preprint on bioRxiv proposed prodrug approaches to improve the oral bioavailability of derivatives based on this scaffold. Such innovations underscore the compound's potential as a versatile tool in both academic and industrial research.

In conclusion, 4-amino-1-isopropyl-1H-pyrazole-5-carboxylic acid (CAS: 1855907-10-6) represents a valuable scaffold in modern drug discovery and chemical biology. Its applications span from kinase inhibitor design to covalent drug development, with recent studies highlighting its adaptability and therapeutic potential. Future research will likely focus on expanding its utility to other target classes and refining its pharmacological properties for clinical translation.